(isocyanomethyl)cyclopropane
Overview
Description
(Isocyanomethyl)cyclopropane, also known as ICMCP, is a highly reactive organic compound with a wide range of applications in the scientific and industrial fields. It is a three-membered ring structure consisting of a nitrogen atom, a carbon atom and a methyl group. ICMCP has been extensively studied due to its unique properties, such as its high reactivity and its ability to form strong bonds with other molecules.
Scientific Research Applications
(isocyanomethyl)cyclopropane has been used in a wide range of scientific research applications, such as in the synthesis of polymers, catalysts, and pharmaceuticals. It has also been used in the synthesis of polyurethanes, which are widely used in the automotive and furniture industries. In addition, (isocyanomethyl)cyclopropane has been used in the synthesis of drugs, such as anti-cancer agents, and in the synthesis of dyes and pigments.
Mechanism of Action
The mechanism of action of (isocyanomethyl)cyclopropane is based on its ability to form strong bonds with other molecules. It is able to form covalent bonds with molecules such as oxygen, nitrogen and carbon, as well as hydrogen bonds with other molecules. This enables it to form strong complexes with other molecules, which can then be used in a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of (isocyanomethyl)cyclopropane have not been extensively studied. However, it has been shown to have a low toxicity in animal studies, and it is not expected to have any significant adverse effects on humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (isocyanomethyl)cyclopropane in laboratory experiments is its high reactivity, which allows it to form strong bonds with other molecules quickly and easily. This makes it ideal for use in synthesizing a variety of compounds. However, (isocyanomethyl)cyclopropane is also highly flammable and can be explosive in certain circumstances, so it is important to use it carefully and in accordance with safety protocols.
Future Directions
The future of (isocyanomethyl)cyclopropane is promising, with a wide range of potential applications in the pharmaceutical, industrial, and scientific fields. It could be used to synthesize a variety of compounds, such as polymers, catalysts, and pharmaceuticals. In addition, it could be used to create new types of materials, such as polyurethanes for the automotive and furniture industries. Finally, it could be used to create new drugs, dyes, and pigments.
Synthesis Methods
(isocyanomethyl)cyclopropane is usually synthesized via a three-step process. First, the reaction of cyclopropanecarboxylic acid and dimethyl isocyanide in the presence of a base produces a cyclopropanecarboxamide. This is then hydrolyzed to form a cyclopropanecarboxylic acid, which is then reacted with dimethyl isocyanide to form the desired product. Alternatively, (isocyanomethyl)cyclopropane can also be synthesized through the reaction of dimethyl isocyanide and cyclopropanecarboxylic acid in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (isocyanomethyl)cyclopropane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclopropane", "Chloroform", "Sodium cyanide", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Cyclopropane is reacted with chloroform in the presence of sodium hydroxide to form 1,1,1-trichlorocyclopropane.", "Step 2: 1,1,1-trichlorocyclopropane is then reacted with sodium cyanide in methanol to form 1-cyanomethyl-1,1-dichlorocyclopropane.", "Step 3: Finally, 1-cyanomethyl-1,1-dichlorocyclopropane is reacted with sodium hydroxide to form (isocyanomethyl)cyclopropane." ] } | |
CAS RN |
227023-79-2 |
Product Name |
(isocyanomethyl)cyclopropane |
Molecular Formula |
C5H7N |
Molecular Weight |
81.1 |
Purity |
95 |
Origin of Product |
United States |
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